6,8-dichloro-2-(3-methoxyphenyl)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 6,8-dichloro-2-(3-methoxyphenyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C15H9Cl2NO3/c1-20-10-4-2-3-8(5-10)14-18-13-11(15(19)21-14)6-9(16)7-12(13)17/h2-7H,1H3
• InChI Key: KGEPZFYGEXXQLS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC3=C(C=C(C=C3Cl)Cl)C(=O)O2
• Molecular Formula: C15H9Cl2NO3
• Molecular Weight: 322.1 g/mol

Description

6,8-dichloro-2-(3-methoxyphenyl)-4H-3,1-benzoxazin-4-one is a synthetic compound that has attracted significant scientific interest due to its potential application in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 6,8-dichloro-2-(3-methoxyphenyl)-4H-3,1-benzoxazin-4-one varies depending on its application. In medicine, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In agriculture, it acts as a herbicide by inhibiting the activity of photosystem II in plants.
Biochemical and Physiological Effects:
6,8-dichloro-2-(3-methoxyphenyl)-4H-3,1-benzoxazin-4-one has been shown to have various biochemical and physiological effects. In medicine, it has been reported to induce DNA damage and oxidative stress in cancer cells. It also exhibits immunomodulatory effects by regulating the activity of immune cells. In agriculture, it causes chlorosis and necrosis in plants by disrupting the photosynthetic machinery.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6,8-dichloro-2-(3-methoxyphenyl)-4H-3,1-benzoxazin-4-one in lab experiments is its synthetic availability and low cost. It also exhibits a broad range of activities, making it a versatile compound for various applications. However, its low solubility in water and high toxicity limit its use in some experiments.

Future Directions

There are several future directions for the research on 6,8-dichloro-2-(3-methoxyphenyl)-4H-3,1-benzoxazin-4-one. In medicine, further studies are needed to investigate its potential as a chemotherapeutic agent and its mechanism of action in different types of cancer. In agriculture, research is needed to optimize its use as a herbicide and fungicide. In material science, it can be explored for its potential as a luminescent material and in optoelectronic devices.
Conclusion:
In conclusion, 6,8-dichloro-2-(3-methoxyphenyl)-4H-3,1-benzoxazin-4-one is a synthetic compound that has shown promising potential in various fields such as medicine, agriculture, and material science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound and its application in different fields.

Synthesis Methods

The synthesis of 6,8-dichloro-2-(3-methoxyphenyl)-4H-3,1-benzoxazin-4-one involves the reaction of 3-methoxyaniline with 2,4-dichlorobenzoic acid in the presence of polyphosphoric acid and phosphorus oxychloride. The resulting product is then treated with sodium hydroxide to obtain the final compound. The yield of this synthesis method is reported to be around 40%.

Scientific Research Applications

6,8-dichloro-2-(3-methoxyphenyl)-4H-3,1-benzoxazin-4-one has been extensively studied for its potential application in various fields. In medicine, this compound has been shown to exhibit anticancer, anti-inflammatory, and antiviral activities. In agriculture, it has been investigated for its potential as a herbicide and fungicide. In material science, it has been explored for its optical and electronic properties.